Cas no 13756-48-4 (Carbamic acid,N-(cyanomethyl)-, ethyl ester)

• Product Name: Carbamic acid,N-(cyanomethyl)-, ethyl ester
• CAS No: 13756-48-4
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 182672
• PubChem ID: 83704
• Update Time: 2025-04-19

Carbamic acid,N-(cyanomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(cyanomethyl)-, ethyl ester
• ethyl (cyanomethyl)carbamate
• Carbamic acid, (cyanomethyl)-, ethyl ester
• Ethyl cyanomethylcarbamate
• Einecs 237-343-2
• Cyanomethylcarbamic acid ethyl ester
• Carbamic acid, N-(cyanomethyl)-, ethyl ester
• AHGQESFVDCNOGJ-UHFFFAOYSA-N
• ethyl N-cyanomethylcarbamate
• NS00024466
• PR5WV8YTR2
• ethyl(cyanomethyl)carbamate
• SCHEMBL7523195
• ethyl N-(cyanomethyl)carbamate
• 13756-48-4
• DTXSID9065605
• UNII-PR5WV8YTR2
• ethoxycarbonylaminoacetonitrile

• Inchi： 1S/C5H8N2O2/c1-2-9-5(8)7-4-3-6/h2,4H2,1H3,(H,7,8)
• InChI Key： AHGQESFVDCNOGJ-UHFFFAOYSA-N
• SMILES： O(C(NCC#N)=O)CC

Computed Properties

• Exact Mass: 128.059
• Monoisotopic Mass: 128.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.097
• Boiling Point: 258°Cat760mmHg
• Flash Point: 109.8°C
• Refractive Index: 1.435